N-(1-phenylethyl)-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide

• IUPAC Name: N-(1-phenylethyl)-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H24F3N3O/c1-16(17-6-3-2-4-7-17)25-20(28)15-26-10-12-27(13-11-26)19-9-5-8-18(14-19)21(22,23)24/h2-9,14,16H,10-13,15H2,1H3,(H,25,28)
• InChI Key: VSEDWKITQRKVEV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C21H24F3N3O
• Molecular Weight: 391.4 g/mol

Description

N-(1-phenylethyl)-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide, commonly referred to as PEPAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PEPAP is a piperazine derivative that exhibits a unique pharmacological profile, making it a promising candidate for various research studies.

Mechanism of Action

PEPAP is believed to exert its pharmacological effects through its interaction with various neurotransmitter systems, including the opioid, serotonin, and noradrenaline systems. PEPAP has been shown to bind to the mu-opioid receptor, resulting in the activation of downstream signaling pathways that lead to analgesia. PEPAP also inhibits the reuptake of serotonin and noradrenaline, leading to increased levels of these neurotransmitters in the brain and contributing to its anti-depressant effects.
Biochemical and Physiological Effects:
PEPAP has been shown to exhibit a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and anti-depressant effects. PEPAP has also been shown to exhibit anxiolytic effects, reducing anxiety in animal models. Additionally, PEPAP has been shown to have a low potential for abuse, making it a promising candidate for the development of new analgesics.

Advantages and Limitations for Lab Experiments

One of the main advantages of PEPAP is its potent analgesic effects, which are distinct from traditional opioid analgesics. PEPAP also exhibits anti-inflammatory and anti-depressant effects, making it a promising candidate for the treatment of various diseases. However, one limitation of PEPAP is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on PEPAP, including its potential use as a treatment for various diseases, including arthritis and depression. Additionally, further research is needed to elucidate the mechanisms underlying PEPAP's analgesic effects and its interaction with various neurotransmitter systems. Finally, future studies should focus on optimizing the synthesis and purification methods for PEPAP to improve its viability as a therapeutic agent.

Scientific Research Applications

PEPAP has been extensively studied for its potential therapeutic applications, including its use as an analgesic, anti-inflammatory, and anti-depressant. In animal studies, PEPAP has been shown to exhibit potent analgesic effects, with a mechanism of action that is distinct from traditional opioid analgesics. PEPAP has also been shown to exhibit anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases such as arthritis. Additionally, PEPAP has been shown to exhibit anti-depressant effects, with a mechanism of action that is similar to traditional anti-depressants but with fewer side effects.